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molecular formula C16H23N3O4 B154049 1-Boc-4-(4-Nitrobenzyl)piperazine CAS No. 130636-61-2

1-Boc-4-(4-Nitrobenzyl)piperazine

Cat. No. B154049
CAS RN: 130636-61-2
M. Wt: 321.37 g/mol
InChI Key: XWWBHMXIEAVTGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07767674B2

Procedure details

4-(4-Nitro-benzyl)-piperazin-1-yl carboxylic acid tert-butyl ester (769 mg, 2.4 mmol) and tin chloride dihydrate (2.70 g, 12 mmol) are suspended in ethyl acetate (20 mL) and stirred at room temperature overnight. Then, saturated aqueous solution of sodium bicarbonate (20 mL) is added and vigorously stirred for 1 hour. Solids are removed by filtration and the organic layer of the filtrate is separated and washed with water (20 mL). The organic phase is dried over anhydrous magnesium sulfate and concentrated to give a white solid (620 mg, 89% yield, ES+(m/z) 293 [M+H]).
Name
4-(4-Nitro-benzyl)-piperazin-1-yl carboxylic acid tert-butyl ester
Quantity
769 mg
Type
reactant
Reaction Step One
Name
tin chloride dihydrate
Quantity
2.7 g
Type
reactant
Reaction Step Two
Name
sodium bicarbonate
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
ethyl acetate
Quantity
20 mL
Type
solvent
Reaction Step Four
Name
4-(4-Amino-benzyl)-piperazin-1-yl Carboxylic Acid Tert-butyl Ester
Yield
89%

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][N:11]([CH2:14][C:15]2[CH:20]=[CH:19][C:18]([N+:21]([O-])=O)=[CH:17][CH:16]=2)[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].O.O.[Sn](Cl)(Cl)(Cl)Cl.C(=O)(O)[O-].[Na+]>C(OCC)(=O)C>[C:1]([O:5][C:6]([N:8]1[CH2:9][CH2:10][N:11]([CH2:14][C:15]2[CH:16]=[CH:17][C:18]([NH2:21])=[CH:19][CH:20]=2)[CH2:12][CH2:13]1)=[O:7])([CH3:4])([CH3:2])[CH3:3] |f:1.2.3,4.5|

Inputs

Step One
Name
4-(4-Nitro-benzyl)-piperazin-1-yl carboxylic acid tert-butyl ester
Quantity
769 mg
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCN(CC1)CC1=CC=C(C=C1)[N+](=O)[O-]
Step Two
Name
tin chloride dihydrate
Quantity
2.7 g
Type
reactant
Smiles
O.O.[Sn](Cl)(Cl)(Cl)Cl
Step Three
Name
sodium bicarbonate
Quantity
20 mL
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Step Four
Name
ethyl acetate
Quantity
20 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
vigorously stirred for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
Solids are removed by filtration
CUSTOM
Type
CUSTOM
Details
the organic layer of the filtrate is separated
WASH
Type
WASH
Details
washed with water (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase is dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give a white solid (620 mg, 89% yield, ES+(m/z) 293 [M+H])

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
4-(4-Amino-benzyl)-piperazin-1-yl Carboxylic Acid Tert-butyl Ester
Type
Smiles
C(C)(C)(C)OC(=O)N1CCN(CC1)CC1=CC=C(C=C1)N
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 89%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.